Cas no 6125-55-9 (ethyl trans-2-hydroxycyclohexanecarboxylate)
6125-55-9 structure
Product Name:ethyl trans-2-hydroxycyclohexanecarboxylate
CAS No:6125-55-9
MF:C9H16O3
MW:172.2215
MDL:MFCD00144298
CID:954238
PubChem ID:1268212
Update Time:2024-10-28
ethyl trans-2-hydroxycyclohexanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl trans-2-hydroxy-1-cyclohexanecarboxylate
- ETHYL TRANS-2-HYDROXY-1-CYCLOHEXANECARBOXYLATE, 95
- TRANS-ETHYL 2-HYDROXYCYCLOHEXANECARBOXYLATE
- CTK0F2209
- Cyclopropanecarboxylic acid, 2-acetyl-, ethyl ester, trans-
- ethyl (1RS,2RS)-2-Acetylcyclopropanecarboxylate
- ethyl 2-hydroxycyclohexanecarboxylate
- ethyl trans-2-acetylcyclopropanecarboxylate
- ethyl trans-2-hydroxycyclohexanecarboxylate
- ethyl-trans-2-hydroxy-1-cyclohexanecarboxylate
- rac-trans-2-Hydroxycyclohexancarbonsaeureaethylester
- trans-ethyl 2-hydroxy-cyclohexanoate
- (1R,2R)-ethyl 2-hydroxycyclohexanecarboxylate
- ethyl (1R,2R)-2-hydroxycyclohexane-1-carboxylate
- Ethyltrans-2-hydroxy-1-cyclohexanecarboxylate
- trans-2-hydroxy-cyclohexanecarboxylic acid ethyl ester
- Cyclohexanecarboxylic acid, 2-hydroxy-, ethyl ester, (1R,2R)-rel-
- AB0025811
- ethyl (R,
- (1R,2R)-ethyl2-hydroxycyclohexanecarboxylate
- DS-1747
- WOGRTPJVNNCUKN-HTQZYQBOSA-N
- MFCD00144298
- 119068-36-9
- ethyl (R,R)-2-hydroxycyclohexanecarboxylate
- SCHEMBL7074592
- CS-W023035
- 6125-55-9
- AKOS015919731
-
- MDL: MFCD00144298
- Inchi: 1S/C9H16O3/c1-2-12-9(11)7-5-3-4-6-8(7)10/h7-8,10H,2-6H2,1H3/t7-,8-/m1/s1
- InChI Key: WOGRTPJVNNCUKN-HTQZYQBOSA-N
- SMILES: O([H])[C@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C(=O)OC([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 172.10998
- Monoisotopic Mass: 172.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5
Experimental Properties
- Color/Form: Liquid
- Density: 1.093g/cm3
- Boiling Point: 251.4°C at 760 mmHg
- Flash Point: 100.2ºC
- Refractive Index: 1.481
- PSA: 46.53
- LogP: 1.10060
- Solubility: Not determined
ethyl trans-2-hydroxycyclohexanecarboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H227-H302+H332-H319
- Warning Statement: P264;P270;P301+P312;P330
- Storage Condition:Sealed in dry,2-8°C
ethyl trans-2-hydroxycyclohexanecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM123085-1g |
trans-Ethyl 2-hydroxycyclohexanecarboxylate |
6125-55-9 | 97% | 1g |
$371 | 2021-08-05 | |
| AstaTech | 68490-0.25/G |
ETHYL TRANS-2-HYDROXYCYCLOHEXANECARBOXYLATE |
6125-55-9 | 97% | 0.25g |
$77 | 2023-09-16 | |
| AstaTech | 68490-1/G |
ETHYL TRANS-2-HYDROXYCYCLOHEXANECARBOXYLATE |
6125-55-9 | 97% | 1g |
$193 | 2023-09-16 | |
| AstaTech | 68490-5/G |
ETHYL TRANS-2-HYDROXYCYCLOHEXANECARBOXYLATE |
6125-55-9 | 97% | 5g |
$874 | 2023-09-16 | |
| TRC | E945933-10mg |
trans-Ethyl 2-Hydroxycyclohexanecarboxylate |
6125-55-9 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | E945933-50mg |
trans-Ethyl 2-Hydroxycyclohexanecarboxylate |
6125-55-9 | 50mg |
$ 115.00 | 2022-06-02 | ||
| TRC | E945933-100mg |
trans-Ethyl 2-Hydroxycyclohexanecarboxylate |
6125-55-9 | 100mg |
$ 160.00 | 2022-06-02 | ||
| Chemenu | CM123085-1g |
trans-Ethyl 2-hydroxycyclohexanecarboxylate |
6125-55-9 | 97% | 1g |
$*** | 2023-05-30 | |
| abcr | AB169513-250 mg |
Ethyl trans-2-hydroxycyclohexanecarboxylate; 97% |
6125-55-9 | 250MG |
€224.70 | 2022-03-04 | ||
| abcr | AB169513-1 g |
Ethyl trans-2-hydroxycyclohexanecarboxylate, 97%; . |
6125-55-9 | 97% | 1 g |
€372.80 | 2023-07-20 |
ethyl trans-2-hydroxycyclohexanecarboxylate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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